Riamilovir

• Description: Triazavirin is a guanine nucleotide analog antiviral originally developed in Russia that has shown efficacy against influenza A and B, including the H5N1 strain. It appears that Triazavirin has shown promise in reducing influenza disease severity and associated complications. Given the similarities between SARS-CoV-2 and H5N1, health officials are investigating Triazavirin as an option to combat SARS-CoV-2, the coronavirus responsible for COVID-19.
• CAS No.: 123606-06-4
• Product Name: Riamilovir
• Molecular Formula: C5H8N6NaO5S
• Molecular Weight: 287.21 g/mol
• IUPAC Name: 7-methylsulfanyl-3-nitro-6H-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C5H4N6O3S.Na.2H2O/c1-15-5-6-4-8-7-2(11(13)14)3(12)10(4)9-5;;;/h1H3,(H,6,8,9);;2*1H2
• Standard InChIKey: PNOMHWQEVJAFBG-UHFFFAOYSA-N
• SMILES: CSC1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-]
• Canonical SMILES: CSC1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-].O.O.[Na]
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Riamilovir
• Reference: Kiselev OI, Deeva EG, Mel'nikova TI, Kozeletskaia KN, Kiselev AS, Rusinov VL, Charushin VN, Chupakhin ON: [A new antiviral drug Triazavirin: results of phase II clinical trial]. Vopr Virusol. 2012 Nov-Dec;57(6):9-12. [PMID:23477247]; Vincent MJ, Bergeron E, Benjannet S, Erickson BR, Rollin PE, Ksiazek TG, Seidah NG, Nichol ST: Chloroquine is a potent inhibitor of SARS coronavirus infection and spread. Virol J. 2005 Aug 22;2:69. doi: 10.1186/1743-422X-2-69. [PMID:16115318]; Karpenko I, Deev S, Kiselev O, Charushin V, Rusinov V, Ulomsky E, Deeva E, Yanvarev D, Ivanov A, Smirnova O, Kochetkov S, Chupakhin O, Kukhanova M: Antiviral properties, metabolism, and pharmacokinetics of a novel azolo-1,2,4-triazine-derived inhibitor of influenza A and B virus replication. Antimicrob Agents Chemother. 2010 May;54(5):2017-22. doi: 10.1128/AAC.01186-09. Epub 2010 Mar 1. [PMID:20194696]; Shvetsov A, Zabrodskaya Y, Nekrasov P, Egorov V: Triazavirine supramolecular complexes as modifiers of the peptide oligomeric structure Journal of Biomolecular Structure and Dynamics. 2017 Sep 12;36(10):2694-2698.; RT Question More: China tests Russian anti-viral drug which might treat coronavirus as Moscow warns of possible 'mass outbreak'; Triazavirin
• PubChem Compound: 154701548
• Last Modified: Aug 15 2023